Cas no 78538-83-7 (9H-Pyrido[3,4-b]indole-3-carboxamide, N-butyl-)

• Product Name: 9H-Pyrido[3,4-b]indole-3-carboxamide, N-butyl-
• CAS No: 78538-83-7
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 534344
• PubChem ID: 13129468
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole-3-carboxamide, N-butyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-3-carboxamide, N-butyl-
• N-butyl-9H-pyrido[3,4-b]indole-3-carboxamide
• DTXSID80520559
• N-Butyl-9H-beta-carboline-3-carboxamide
• 78538-83-7

• Inchi： 1S/C16H17N3O/c1-2-3-8-17-16(20)14-9-12-11-6-4-5-7-13(11)19-15(12)10-18-14/h4-7,9-10,19H,2-3,8H2,1H3,(H,17,20)
• InChI Key： YFEBMDGSJWRKGH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)NCCCC

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.8Ų